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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879

This guide provides essential information for the safe handling and disposal of 5-Bromo-2-
chlorophenol waste, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
compliance.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 5-Bromo-2-chlorophenol?

Al: 5-Bromo-2-chlorophenol is a hazardous compound with the following primary risks[1]:
o Harmful if swallowed: Acute oral toxicity.

o Harmful in contact with skin: Can be absorbed through the skin with toxic effects.

o Causes skin irritation: Direct contact can lead to skin irritation.

» Causes serious eye irritation: Poses a significant risk of eye damage upon contact.

o May cause respiratory irritation: Inhalation of dust or vapors can irritate the respiratory
system.

Always consult the Safety Data Sheet (SDS) before handling this chemical and wear
appropriate Personal Protective Equipment (PPE)[2].
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Q2: Can | dispose of 5-Bromo-2-chlorophenol waste down the drain?

A2: Absolutely not. As a halogenated organic compound, 5-Bromo-2-chlorophenol is toxic to
aquatic life and must not be released into the environment[3]. All waste containing this
chemical must be collected and disposed of as hazardous waste.

Q3: What type of container should | use for 5-Bromo-2-chlorophenol waste?

A3: Use a dedicated, leak-proof, and chemically compatible container with a secure screw-top
lid[3]. The container must be clearly labeled as "Hazardous Waste: 5-Bromo-2-chlorophenol”
and include the appropriate hazard pictograms. Store this waste separately from other
chemical waste streams to prevent accidental mixing with incompatible materials[3].

Q4: What is the general procedure for disposing of 5-Bromo-2-chlorophenol?

A4: The standard and required method for the ultimate disposal of halogenated organic waste
like 5-Bromo-2-chlorophenol is high-temperature incineration by a licensed hazardous waste
disposal company[4][5]. Your responsibility in the lab is to safely collect, label, and store the
waste according to your institution's Environmental Health and Safety (EHS) guidelines before
it is collected for incineration.

Q5: What should | do in case of a small spill of 5-Bromo-2-chlorophenol?

A5: For a small spill (less than 50 ml of solution or a few grams of solid), follow these steps
while wearing appropriate PPE[6]:

Alert personnel in the immediate area.

« If the material is a solid, carefully sweep it up, avoiding dust generation, and place it in a
labeled hazardous waste container[3].

e Ifitis a liquid, absorb the spill with an inert absorbent material like vermiculite or sand[3][6].

e Place the contaminated absorbent material into a sealed, labeled hazardous waste
container.
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» Clean the spill area with soap and water, collecting all cleaning materials as hazardous
waste[3][7].

» Report the spill to your laboratory supervisor and EHS department.

For large spills, evacuate the area and contact your institution's emergency response team
immediately[6][7].

Troubleshooting Guide

Issue: | have multiple small quantities of 5-Bromo-2-chlorophenol waste in different forms
(e.g., solid, dissolved in a non-halogenated solvent, dissolved in a halogenated solvent). How
should | manage them?

Solution:

Solid Waste: Collect all solid 5-Bromo-2-chlorophenol waste, including contaminated items
like weigh boats and paper towels, in a dedicated, clearly labeled hazardous waste container
for solids.

Solution in Non-Halogenated Solvent: This waste should be collected in a container
specifically for "Halogenated Organic Waste." Even though the solvent is non-halogenated,
the presence of 5-Bromo-2-chlorophenol classifies the entire mixture as halogenated
waste.

Solution in Halogenated Solvent (e.g., Dichloromethane): Collect this in your standard
"Halogenated Organic Liquid Waste" container.

Key Principle: Never mix different waste streams unless explicitly permitted by your EHS
department. When in doubt, segregate.

Issue: The original container of 5-Bromo-2-chlorophenol appears degraded or the label is
illegible.

Solution:

« If the contents are known with certainty, carefully transfer them to a new, appropriate, and
properly labeled waste container.
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« If the identity of the chemical is uncertain, label it as "Unknown Halogenated Phenolic
Compound" and consult your EHS department for guidance on identification and disposal.
Do not attempt to guess the contents.

» Report the degraded container to your lab manager or safety officer.

Issue: | accidentally mixed 5-Bromo-2-chlorophenol waste with a strong oxidizing agent (e.qg.,
nitric acid, bromine).

Solution:

» Do not attempt to neutralize or handle the mixture. Mixing halogenated phenols with strong
oxidizers can lead to violent reactions[6].

o Alert others in the immediate vicinity and evacuate the area if you notice any signs of a
reaction (e.g., gas evolution, heat, color change).

» Contact your institution's EHS or emergency response team immediately and inform them of
the specific chemicals that were mixed.

Data Presentation: Properties of 5-Bromo-2-
chlorophenol
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Property Value Source

Chemical Formula CeHaBrCIO [1]

Molecular Weight 207.45 g/mol [1]

CAS Number 183802-98-4 [1]
White to cream or pale brown

Appearance ] ] [8]
crystalline solid

] ] 46-47 °C (can range up to 54-

Melting Point [819]
60°C)

Boiling Point 234.9 £ 20.0 °C at 760 mmHg 9]

Density 1.8+ 0.1 g/cm3 9]

Flash Point 95.9+21.8°C [9]

GHS Hazard Statements

H302, H312, H315, H319,
H335

[1]

Experimental Protocol: Pre-treatment and
Packaging of 5-Bromo-2-chlorophenol Waste for

Disposal

This protocol outlines the standard procedure for preparing 5-Bromo-2-chlorophenol waste

for collection by a licensed disposal service. The goal is not in-lab decomposition but safe and

compliant packaging.

Materials:

o Appropriate Personal Protective Equipment (PPE): Chemical safety goggles, lab coat, and

chemical-resistant gloves (e.g., nitrile or neoprene).

o Designated hazardous waste container (chemically compatible, leak-proof, with a screw

cap).

e Hazardous waste labels (as provided by your institution's EHS department).
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 Inert absorbent material (e.g., vermiculite) for liquid waste.

e pH paper (if neutralizing acidic or basic solutions containing the compound).
Procedure:

Part A: Solid Waste (Pure Compound, Contaminated Labware)

e Segregation: Collect all solid waste contaminated with 5-Bromo-2-chlorophenol in a
dedicated solid waste container. This includes used gloves, weigh paper, and contaminated
silica gel.

o Containerization: Ensure the solid waste container is robust and can be securely sealed. Do
not overfill the container.

o Labeling: Attach a hazardous waste label to the container. Fill out all required information,
including the full chemical name "5-Bromo-2-chlorophenol” and an estimate of the quantity.

Part B: Liquid Waste (Solutions containing 5-Bromo-2-chlorophenol)

e Segregation: Collect all liquid waste containing 5-Bromo-2-chlorophenol in a designated
"Halogenated Organic Liquid Waste" container.

e pH Check (Aqueous Solutions Only): If the waste is in an aqueous solution, check the pH. If
it is strongly acidic or basic, it may require neutralization before being added to the main
waste container. Consult your EHS guidelines. Never neutralize solutions containing reactive
chemicals without a specific protocol.

» Containerization:
o Use a chemically resistant, shatter-proof container with a secure screw-top lid.
o Leave at least 10% headspace in the container to allow for vapor expansion.

o For transportation within the lab, place the waste container in a secondary containment
bin.
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o Labeling: Attach a hazardous waste label. List "5-Bromo-2-chlorophenol” and all other
solvent components with their estimated percentages.

Part C: Final Storage

e Secure Storage: Store the sealed and labeled waste containers in a designated satellite
accumulation area. This area should be well-ventilated and away from general laboratory
traffic.

e Log and Request Pickup: Log the waste container in your lab's inventory and schedule a
pickup with your institution's EHS department according to their procedures.

Visualizations
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Caption: Workflow for the safe disposal of 5-Bromo-2-chlorophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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